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Compound of Interest

Compound Name: 1,3,5-Trinitrobenzene

Cat. No.: B165232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 1,3,5-
Trinitrobenzene (TNB) in various organic solvents. Understanding the solubility of this high-

energy nitroaromatic compound is crucial for its safe handling, purification, and application in

various fields, including pharmaceuticals and materials science. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and a

logical workflow for these procedures.

Quantitative Solubility Data
The solubility of 1,3,5-Trinitrobenzene in a selection of organic solvents is summarized in the

table below. The data has been compiled from various scientific sources. It is important to note

that the temperature for the organic solvent solubility data was not consistently specified and is

assumed to be at standard room temperature (approximately 25 °C) unless otherwise

indicated.
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Solvent
Temperature
(°C)

Solubility (
g/100 g
Solvent)

Solubility (
g/100 mL
Solvent)

Molar
Solubility
(mol/L)

Benzene ~25 6.20 5.44 0.255

Chloroform ~25 6.10 9.03 0.424

Methanol ~25 4.90 3.87 0.182

Ethanol ~25 1.90 1.50 0.070

Diethyl Ether ~25 1.50 1.07 0.050

Carbon Disulfide ~25 0.25 0.32 0.015

Water 25 0.0358 0.0357 0.00168

Water 20 - 0.035 0.00164

Note: The solubility in g/100 mL and mol/L were calculated from the g/100g data using the

solvent's density at or near 25 °C.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of a

solid compound like 1,3,5-Trinitrobenzene in an organic solvent. This protocol is a synthesis of

established methods.

Objective: To determine the saturation solubility of 1,3,5-Trinitrobenzene in a specific organic

solvent at a given temperature.

Materials:

1,3,5-Trinitrobenzene (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated thermometer
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Analytical balance

Volumetric flasks

Pipettes

Syringe filters (chemically compatible with the solvent)

Vials with airtight caps

Spectrophotometer (UV-Vis) or High-Performance Liquid Chromatography (HPLC) system

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1,3,5-Trinitrobenzene to a series of vials.

Pipette a precise volume of the selected organic solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

Sample Collection and Filtration:

After equilibration, cease agitation and allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed or temperature-equilibrated syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed

volumetric flask to remove any undissolved solid particles.

Gravimetric Analysis (for higher solubility):
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If the solubility is expected to be high, the solvent from the filtered, known volume of

saturated solution can be evaporated under controlled conditions (e.g., in a fume hood or

using a rotary evaporator).

The mass of the remaining solid 1,3,5-Trinitrobenzene is then determined using an

analytical balance.

Solubility can be calculated as mass of solute per volume of solvent.

Spectroscopic/Chromatographic Analysis (for lower solubility):

For lower solubilities, accurately dilute the filtered saturated solution with the same solvent

to a concentration that falls within the linear range of a pre-established calibration curve.

Analyze the diluted solution using a suitable analytical technique:

UV-Vis Spectrophotometry: Measure the absorbance at the wavelength of maximum

absorption (λmax) for 1,3,5-Trinitrobenzene.

HPLC: Inject a known volume of the diluted solution and determine the concentration

based on the peak area.

Calculate the original concentration of the saturated solution by accounting for the dilution

factor.

Data Analysis and Reporting:

Repeat the experiment at least three times to ensure reproducibility.

Calculate the average solubility and standard deviation.

Express the solubility in appropriate units (e.g., g/100 mL, mol/L).

Experimental Workflow Diagram
The logical flow of the experimental protocol for determining the solubility of 1,3,5-
Trinitrobenzene is illustrated in the following diagram.
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Caption: Workflow for determining the solubility of 1,3,5-Trinitrobenzene.
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To cite this document: BenchChem. [Solubility of 1,3,5-Trinitrobenzene in Organic Solvents:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165232#solubility-of-1-3-5-trinitrobenzene-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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